2-chloro-N-(5-chloro-2-methylphenyl)acetamide
Overview
Description
2-Chloro-N-(5-chloro-2-methylphenyl)acetamide is an organic compound that is widely used in the synthesis of pharmaceuticals and other compounds. It is a versatile compound that can be used in a variety of reactions to produce a wide range of products. It is also known as 2-Chloro-N-(5-chloro-2-methylphenyl)acetamide hydrochloride or 2C-N-Cl-MPA.
Scientific Research Applications
Synthesis of Pharmaceuticals
This compound can be used in the synthesis of various pharmaceuticals. The presence of two chloro groups and an acetamide group makes it a versatile intermediate in organic synthesis. It can undergo various reactions to form a wide range of pharmaceutical compounds.
Biochemical and Physiological Studies
The compound can be used in biochemical and physiological studies. For instance, it can be used to study the effects of chlorinated compounds on various biological systems.
Laboratory Experiments
In laboratory settings, this compound can be used in a variety of experiments due to its reactivity. For example, it can be used in experiments studying the reactivity of chloro groups with various nucleophiles.
Agrochemicals
Similar to its use in pharmaceuticals, this compound can also be used in the synthesis of various agrochemicals . The chloro groups can react with a variety of compounds to form pesticides, herbicides, and other agrochemicals.
Dyestuff Intermediate
This compound can also be used as an intermediate in the production of dyes . The presence of two chloro groups allows it to react with a variety of compounds to form complex structures that can absorb specific wavelengths of light.
Mechanism of Action
Mode of Action
It is known that many similar compounds interact with their targets by forming covalent bonds, altering the target’s function .
Biochemical Pathways
It is plausible that the compound could interfere with protein synthesis, as suggested by some related compounds .
Pharmacokinetics
Similar compounds are known to be absorbed mainly by germinating plant shoots, and secondly by roots .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-chloro-N-(5-chloro-2-methylphenyl)acetamide. For instance, the compound’s solubility can affect its bioavailability and distribution in the environment . Additionally, the compound’s stability may be influenced by factors such as temperature and pH .
properties
IUPAC Name |
2-chloro-N-(5-chloro-2-methylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2NO/c1-6-2-3-7(11)4-8(6)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAGYENKYIROKOE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00284449 |
Source
|
| Record name | 2-chloro-N-(5-chloro-2-methylphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00284449 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(5-chloro-2-methylphenyl)acetamide | |
CAS RN |
85817-60-3 |
Source
|
| Record name | 2-Chloro-N-(5-chloro-2-methylphenyl)acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=85817-60-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-N-(5-chloro-2-methylphenyl)acetamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085817603 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 85817-60-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=37258 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-chloro-N-(5-chloro-2-methylphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00284449 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,5'-DICHLORO-ORTHO-ACETOTOLUIDIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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